molecular formula C8H14O4 B8614384 Methyl 3-(acetyloxy)-2,2-dimethylpropanoate CAS No. 81778-04-3

Methyl 3-(acetyloxy)-2,2-dimethylpropanoate

Cat. No.: B8614384
CAS No.: 81778-04-3
M. Wt: 174.19 g/mol
InChI Key: ZBLQEXIZXXIQGX-UHFFFAOYSA-N
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Description

Methyl 3-(acetyloxy)-2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C8H14O4 and its molecular weight is 174.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

81778-04-3

Molecular Formula

C8H14O4

Molecular Weight

174.19 g/mol

IUPAC Name

methyl 3-acetyloxy-2,2-dimethylpropanoate

InChI

InChI=1S/C8H14O4/c1-6(9)12-5-8(2,3)7(10)11-4/h5H2,1-4H3

InChI Key

ZBLQEXIZXXIQGX-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCC(C)(C)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an argon atmosphere a stirred solution of 10.0 grams (0.076 mole) of methyl 3-hydroxy-2,2-dimethylpropionate and 6.6 grams (0.083 mole) of pyridine in 40 ml of dry methylene chloride was cooled to 0°. To this 6.0 grams (0.076 mole) of acetyl chloride was added dropwise. Upon completion of addition the reaction mixture was allowed to warm to ambient temperature where it was stirred for 18 hours. The reaction mixture was washed with 50 ml of water, two portions of 50 ml each of an aqueous solution of 5% hydrochloric acid, and finally, 50 ml of water. The organic layer was dried with magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure to give an oil residue. The oil was distilled under reduced pressure to give 8.0 grams of methyl 3-acetoxy-2,2-dimethylpropionate; bp 85°-90°/33 Pa.
Quantity
10 g
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reactant
Reaction Step One
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6.6 g
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reactant
Reaction Step One
Quantity
40 mL
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solvent
Reaction Step One
Quantity
6 g
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reactant
Reaction Step Two

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